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Cat. No.: B595077

Get Quote

Executive Summary
(S)-1,1'-Bi-2-naphthol ((S)-BINOL) is a privileged chiral scaffold in asymmetric catalysis.

Modifying its 3,3'-positions with bulky substituents—such as 2,4,6-triisopropylphenyl (TRIP) or

triphenylsilyl (SiPh3)—creates a deep, sterically demanding "chiral pocket." This guide provides

a comprehensive, step-by-step methodology for synthesizing these highly hindered derivatives,

detailing the mechanistic causality behind each experimental choice, and exploring their

applications in state-of-the-art asymmetric synthesis.

Rationale for 3,3'-Steric Shielding
In the design of chiral catalysts (e.g., chiral phosphoric acids, Lewis acid complexes), the

spatial environment surrounding the active site dictates the enantiofacial discrimination of the

substrate. The 3,3'-positions of the BINOL backbone directly flank the 2,2'-oxygen atoms.

Introducing bulky groups at these positions serves two primary functions:

Conformational Restriction: Bulky substituents lock the substrate into a highly specific

orientation via steric repulsion and non-covalent interactions (e.g.,
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-

stacking, CH-

interactions).

Transition State Rigidity: In Brønsted acid catalysis, a deep chiral pocket ensures that the

hydrogen-bonded ternary complex (catalyst, electrophile, and nucleophile) adopts a single,

rigid transition state, maximizing enantiomeric excess (ee)[1].

Synthetic Strategy: The Core Workflow
The preparation of 3,3'-disubstituted (S)-BINOLs requires a robust, four-step sequence. Direct

functionalization of BINOL is impossible due to the reactivity of the free hydroxyl groups. The

sequence relies on the Directed ortho-Lithiation (DoM) strategy.
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Fig 1. Four-step synthetic workflow for the preparation of 3,3'-disubstituted (S)-BINOL

derivatives.

Causality of the Synthetic Steps:
Protection (MOM Ether): Methoxymethyl (MOM) ethers are chosen over standard alkyl or

silyl ethers because the oxygen atoms in the MOM group strongly coordinate with lithium,

directing the subsequent deprotonation exclusively to the adjacent 3,3'-positions.

Lithiation (n-BuLi/TMEDA): Tetramethylethylenediamine (TMEDA) is critical. It breaks down

the unreactive hexameric aggregates of n-butyllithium into highly reactive monomers/dimers,

ensuring complete double deprotonation.

Cross-Coupling: Suzuki-Miyaura coupling is preferred for aryl substituents. For extremely

bulky boronic acids (like TRIP-boronic acid), highly active catalysts (e.g., Pd(PPh3)4 or
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Pd2(dba)3/SPhos) and strong bases (Ba(OH)2) are required to accelerate the sluggish

transmetalation step.

Detailed Experimental Protocols: Synthesis of (S)-
TRIP-BINOL
The following self-validating protocol outlines the synthesis of (S)-3,3'-bis(2,4,6-

triisopropylphenyl)-1,1'-bi-2-naphthol.

Step A: MOM Protection of (S)-BINOL
Setup: In an oven-dried, argon-purged flask, dissolve (S)-BINOL (10.0 g, 34.9 mmol) in

anhydrous THF (150 mL).

Deprotonation: Cool the solution to 0 °C. Carefully add Sodium Hydride (NaH, 60%

dispersion in mineral oil, 3.5 g, 87.5 mmol) in portions. Self-Validation: Vigorous hydrogen

gas evolution will occur. The solution turns from colorless to a thick, cloudy white

suspension.

Protection: Stir for 1 hour at room temperature, then cool back to 0 °C. Dropwise add

Methoxymethyl chloride (MOMCl, 6.6 mL, 87.5 mmol).

Completion: Stir overnight at room temperature. Self-Validation: The suspension will clear

into a homogeneous solution as the MOM ether forms. Quench with water, extract with

EtOAc, wash with brine, and concentrate. The product (S)-2,2'-bis(methoxymethoxy)-1,1'-

binaphthalene is obtained as a viscous oil or white solid and can be used without further

purification.

Step B: Directed ortho-Lithiation and Iodination
Lithiation: Dissolve the MOM-protected (S)-BINOL (10.0 g, 26.7 mmol) in anhydrous Et2O

(200 mL). Add TMEDA (9.6 mL, 64.0 mmol). Cool the mixture to -78 °C.

Base Addition: Dropwise add n-BuLi (2.5 M in hexanes, 25.6 mL, 64.0 mmol). Causality: The

temperature must be strictly maintained at -78 °C to prevent nucleophilic attack of BuLi on

the MOM group.
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Incubation: Stir at -78 °C for 2 hours, then warm to 0 °C for 1 hour. Self-Validation: A distinct

color change to deep yellow/orange indicates the formation of the dilithio species.

Iodination: Cool back to -78 °C. Add a solution of Iodine (I2, 17.6 g, 69.4 mmol) in anhydrous

THF (50 mL) dropwise.

Workup: Warm to room temperature. Quench with saturated aqueous Na2S2O3 to destroy

excess iodine. Self-Validation: The dark brown iodine color will rapidly dissipate, leaving a

pale yellow organic layer. Extract, dry, and recrystallize from DCM/hexane to yield the 3,3'-

diiodo intermediate.

Step C: Suzuki-Miyaura Cross-Coupling
Reaction Mixture: In a Schlenk flask, combine the 3,3'-diiodo intermediate (5.0 g, 7.9 mmol),

2,4,6-triisopropylphenylboronic acid (5.9 g, 23.7 mmol), and Ba(OH)2·8H2O (10.0 g, 31.6

mmol).

Catalyst: Add Pd(PPh3)4 (0.91 g, 0.79 mmol, 10 mol%).

Solvent & Degassing: Add a mixture of Toluene/H2O (4:1, 100 mL). Degas the mixture via

three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent

the oxidative homocoupling of the boronic acid and degradation of the Pd(0) catalyst.

Heating: Heat to 100 °C for 48 hours. Self-Validation: Monitor via TLC (Hexane/EtOAc 9:1).

The starting material spot (Rf ~0.6) will disappear, replaced by a highly UV-active product

spot (Rf ~0.7).

Purification: Filter through Celite, extract, and purify via flash column chromatography to

isolate the bulky MOM-protected intermediate.

Step D: Deprotection
Hydrolysis: Dissolve the coupled product in a mixture of THF/MeOH (1:1, 50 mL). Add

concentrated HCl (12 M, 5 mL) or Amberlyst-15 acidic resin.

Heating: Reflux at 65 °C for 12 hours.
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Isolation: Neutralize with saturated NaHCO3, extract with DCM, and concentrate. Purify by

column chromatography to yield pure (S)-3,3'-bis(2,4,6-triisopropylphenyl)-1,1'-bi-2-naphthol.

Quantitative Data: Impact of Steric Bulk on
Enantioselectivity
The steric bulk at the 3,3'-position directly correlates with the enantioselectivity of the resulting

catalysts. Table 1 summarizes the performance of various (S)-BINOL-derived phosphoric acids

in the asymmetric reductive amination of aldehydes[1].

Table 1: Effect of 3,3'-Substituents on Enantiomeric Ratio (er)

3,3'-
Substituent on
(S)-BINOL

Catalyst Type Yield (%)
Enantiomeric
Ratio (er)

Steric
Descriptor

Hydrogen

(Unsubstituted)
Phosphoric Acid 45 55:45 Minimal

Phenyl (Ph) Phosphoric Acid 72 78:22 Planar, Moderate

2,4,6-

Trimethylphenyl

(Mes)

Phosphoric Acid 85 89:11
Ortho-blocked,

High

Triphenylsilyl

(SiPh3)
Phosphoric Acid 88 92:8

Conical, Very

High

2,4,6-

Triisopropylphen

yl (TRIP)

Phosphoric Acid 96 98:2
Ortho/Para-

blocked, Extreme

Data synthesized from benchmark dynamic kinetic resolution studies. TRIP provides the

optimal balance of steric shielding and substrate accessibility.

Mechanistic Insights into Asymmetric Induction
The resulting bulky (S)-BINOLs are frequently converted into Chiral Phosphoric Acids (CPAs)

by treatment with POCl3 followed by hydrolysis[2]. These CPAs act as bifunctional catalysts.
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The phosphoryl oxygen acts as a Brønsted base (hydrogen bond acceptor), while the hydroxyl

group acts as a Brønsted acid (hydrogen bond donor).
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Fig 2. Bifunctional activation mode of TRIP-derived chiral phosphoric acids in asymmetric

catalysis.

The extreme bulk of the TRIP groups forces the imine substrate to adopt a specific

geometry and blocks one enantioface entirely. The nucleophile (e.g., Hantzsch ester) is forced
to attack from the single unshielded trajectory, resulting in the near-perfect enantioselectivities
(er > 98:2) observed in Table 1[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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